calcium bis{4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]-2-hydroxy-3,3-dimethylbutanoate}

• IUPAC Name: calcium;4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]-2-hydroxy-3,3-dimethylbutanoate
• InChI: InChI=1S/2C12H23NO6.Ca/c2*1-11(2,8(16)10(18)19)5-13-9(17)7(15)12(3,4)6-14;/h2*7-8,14-16H,5-6H2,1-4H3,(H,13,17)(H,18,19);/q;;+2/p-2
• InChI Key: PSIYCHUGFIEYOF-UHFFFAOYSA-L
• Canonical SMILES: CC(C)(CNC(=O)C(C(C)(C)CO)O)C(C(=O)[O-])O.CC(C)(CNC(=O)C(C(C)(C)CO)O)C(C(=O)[O-])O.[Ca+2]
• Molecular Formula: C24H44CaN2O12
• Molecular Weight: 592.7 g/mol

Description

Calcium bis{4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]-2-hydroxy-3,3-dimethylbutanoate} is a useful research compound. Its molecular formula is C24H44CaN2O12 and its molecular weight is 592.7 g/mol. The purity is usually 95%.
The exact mass of the compound calcium bis{4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]-2-hydroxy-3,3-dimethylbutanoate} is 592.2520157 g/mol and the complexity rating of the compound is 334. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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